2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(6-benzyl-2-ethyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl)sulfanyl-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N5O2S/c1-4-28-14-20-22(27-28)23(31)29(13-18-8-6-5-7-9-18)24(26-20)32-15-21(30)25-19-11-10-16(2)17(3)12-19/h5-12,14H,4,13,15H2,1-3H3,(H,25,30)
• InChI Key: FMQUUQFHOWHODJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=CC(=C(C=C3)C)C)CC4=CC=CC=C4
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol
• CAS No.: 932339-67-8

Description

2-({6-benzyl-2-ethyl-7-oxo-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N5O2S and its molecular weight is 447.56. The purity is usually 95%.
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Scientific Research Applications

• Insecticidal Applications :

  • A study by Fadda et al. (2017) in "RSC Advances" demonstrated the synthesis of various heterocycles, including pyrazolo[4,3-d]pyrimidin derivatives, to serve as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

• Antibacterial Potential :

  • Deohate and Palaspagar (2020) reported the synthesis of pyrimidine linked pyrazole heterocyclics by microwave irradiative cyclocondensation, evaluating their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

• Antitumor Activity :

  • A paper by Taylor and Patel (1992) in "Tetrahedron" discussed the synthesis of pyrazolo[3,4-d]pyrimidine analogues of an antitumor agent, highlighting the in vitro cell growth inhibitory activity of these compounds (Taylor & Patel, 1992).

• Antimicrobial Applications :

  • Bondock et al. (2008) in the "European Journal of Medicinal Chemistry" synthesized new heterocycles incorporating antipyrine moiety, and evaluated them as antimicrobial agents (Bondock et al., 2008).

• Synthesis of Various Heterocycles :

  • A study by Elian, Abdelhafiz, and Abdelreheim (2014) explored the synthesis of various heterocycles, including pyrazolo[4,3-d]pyrimidin derivatives, and discussed their potential reactivity and applications (Elian et al., 2014).

• Imaging of Peripheral Benzodiazepine Receptors :

  • Fookes et al. (2008) in the "Journal of Medicinal Chemistry" synthesized fluorine-substituted pyrazolo[1,5-a]pyrimidines for imaging the peripheral benzodiazepine receptors using positron emission tomography (Fookes et al., 2008).

• Anticancer Activity :

  • Abdellatif et al. (2014) in "Molecules" investigated the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their antitumor activity on the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).